![molecular formula C18H16N4O2S B279391 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279391.png)
6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazole derivatives and has shown promising results in various fields of research.
Mechanism of Action
The mechanism of action of 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation. Additionally, it has been suggested that the compound may exert its anti-inflammatory activity by inhibiting the production of certain inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in various studies. It has been shown to possess significant anti-cancer activity in vitro and in vivo. Additionally, it has been shown to possess anti-inflammatory activity in various animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a novel anti-cancer and anti-inflammatory agent. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its anti-cancer activity and potential as an anti-cancer agent. Another direction is to investigate its anti-inflammatory properties and potential as an anti-inflammatory agent. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound to increase its availability for use in lab experiments.
Synthesis Methods
The synthesis of 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process. The first step involves the reaction of 4-methoxybenzaldehyde with 4-methylphenylhydrazine to form 4-methoxyphenylhydrazone. The second step involves the reaction of 4-methoxyphenylhydrazone with thiocarbonyldiimidazole to form 4-methoxyphenylthiosemicarbazide. The final step involves the reaction of 4-methoxyphenylthiosemicarbazide with 4-methylphenoxyacetic acid to form this compound.
Scientific Research Applications
The compound 6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to possess significant anti-cancer activity and has been investigated as a potential anti-cancer agent. Additionally, this compound has shown potential as an anti-inflammatory agent and has been studied for its anti-inflammatory properties.
Properties
Molecular Formula |
C18H16N4O2S |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
6-(4-methoxyphenyl)-3-[(4-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4O2S/c1-12-3-7-15(8-4-12)24-11-16-19-20-18-22(16)21-17(25-18)13-5-9-14(23-2)10-6-13/h3-10H,11H2,1-2H3 |
InChI Key |
LCSJHVJCBNITCZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.